5-hydroxy-2-(4-hydroxyphenyl)-3,7-bis[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]chromen-4-one

• Molecular Formula: C27H30O14
• Molecular Weight: 578.5 g/mol
• IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-3,7-bis[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]chromen-4-one
• InChI: InChI=1S/C27H30O14/c1-9-17(30)20(33)22(35)26(37-9)39-13-7-14(29)16-15(8-13)40-24(11-3-5-12(28)6-4-11)25(19(16)32)41-27-23(36)21(34)18(31)10(2)38-27/h3-10,17-18,20-23,26-31,33-36H,1-2H3/t9-,10-,17-,18-,20+,21+,22+,23+,26+,27+/m0/s1
• InChI Key: PUPKKEQDLNREIM-RPSBXBBBSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)OC2=CC(=C3C(=C2)OC(=C(C3=O)O[C@@H]4[C@@H]([C@@H]([C@H]([C@@H](O4)C)O)O)O)C5=CC=C(C=C5)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2=CC(=C3C(=C2)OC(=C(C3=O)OC4C(C(C(C(O4)C)O)O)O)C5=CC=C(C=C5)O)O)O)O)O
• synonyms: 3,7-bis-(alpha-6-deoxymannopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)chromen-4-one; kaempferitrin; kaempferol 3,7-dirhamnoside; lespedin; lespenefril; lespenephril

Description

5-hydroxy-2-(4-hydroxyphenyl)-3,7-bis[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]chromen-4-one is a natural product found in Persicaria lapathifolia, Pilularia minuta, and other organisms with data available.

Scientific Research Applications

Structural and Crystallographic Studies

The compound has been analyzed for its structural and crystallographic characteristics. For example, Chen et al. (2008) studied a similar compound, focusing on its crystal structure and the dihedral angles within its molecular structure, which contributes to understanding its physical properties and potential applications in material science (Chen, Wang, Gao, & Niu, 2008).

Antioxidant Properties

Several studies have explored the antioxidant properties of similar compounds. For instance, Kancheva et al. (2010) investigated the antioxidant properties of new 4-hydroxy bis-coumarins, which could be relevant to this compound due to structural similarities (Kancheva, Boranova, Nechev, & Manolov, 2010).

Physico-Chemical Properties

Elenkova et al. (2014) synthesized a compound with a similar structure and studied its physico-chemical properties, including UV/visible absorption spectra,which can provide insights into its potential applications in chemical sensing and photochemistry (Elenkova, Morgenstern, Manolov, & Milanova, 2014).

Cytotoxic Activities

The cytotoxic activities of compounds structurally related to 5-Hydroxy-2-(4-Hydroxyphenyl)-3,7-Bis[[(2R,3R,4R,5R,6S)-3,4,5-Trihydroxy-6-Methyloxan-2-Yl]Oxy]Chromen-4-One have been studied. For example, Hussein et al. (2005) isolated compounds from Triplaris cumingiana and evaluated them for their cytotoxic activities against various human cancer cell lines, highlighting potential applications in cancer research (Hussein, Barberena, Correa, Coley, Solis, & Gupta, 2005).

Synthesis and Anti-Cancer Studies

Venkateswararao et al. (2014) focused on the synthesis and structure-activity relationships of bis-chromenone derivatives for anti-proliferative activity against human cancer cells, indicating a potential avenue for the development of new anticancer agents (Venkateswararao, Sharma, Manickam, Yun, & Jung, 2014).

Spectral Analysis and DFT Investigation

Al-Otaibi et al. (2020) conducted spectroscopic analysis and quantum mechanical studies of flavonoid compounds, including those structurally similar to the compound . These studies are crucial for understanding the electronic structure and reactivity of such compounds (Al-Otaibi, Mary, Mary, Kaya, & Erkan, 2020).